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Compound of Interest

2-(4-fluoro-3-
Compound Name:
methylphenoxy)acetic acid

CAS No.: 4456-56-8

Cat. No.: B6152193

Get Quote

\\

Technical Monograph: (4-Fluoro-3-

methylphenoxy)acetic Acid

Pharmacophore Analysis, Synthetic Protocols, and
Cheminformatics Data

Chemical Identity & Digital Representation

Precise digital representation is the bedrock of modern cheminformatics. For (4-fluoro-3-
methylphenoxy)acetic acid, the following identifiers are critical for database integration and
High-Throughput Screening (HTS) library management.
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Identifier Type

Data String / Value

Notes

Chemical Name

(4-fluoro-3-

methylphenoxy)acetic acid

IUPAC standard

Common Name

2-(4-Fluoro-3-

methylphenoxy)acetic acid

Often used in vendor catalogs

CAS Registry Number

4456-56-8

Primary verification key

Canonical SMILES

Cclcc(OCC(=0)0O)ccclF

Standardized for database

storage

Isomeric SMILES

Cclcc(OCC(=0)0O)ccclF

No chiral centers present

InChl=1S/C9H9FO3/c1-6-4-

InChl String 7(2-3-8(6)12)13-5-9(10)11/h2- Layered chemical identifier
4H,5H2,1H3,(H,10,11)
KDKXQTYZPYTGAL- Hashed identifier for rapid
InChlKey

UHFFFAOYSA-N

lookup

Molecular Formula

C9HI9FO3

MW: 184.16 g/mol

Cheminformatics Integration

In drug discovery pipelines, this molecule is frequently encoded as a "scaffold" or "building
block.” The SMILES string Cclcc(OCC(=0)O)ccclF should be used for substructure
searching. The specific substitution pattern (3-methyl, 4-fluoro) is electronically significant:

o Fluorine (C4): Acts as a metabolic blocker, preventing para-hydroxylation by cytochrome

P450 enzymes, thereby extending half-life (

).

o Methyl (C3): Provides steric bulk to lock the conformation of the phenoxy ether linkage,

potentially increasing selectivity for receptor pockets (e.g., PPAR

or CRTH2).
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Physicochemical Profile & SAR Logic

Understanding the physical properties is essential for predicting the molecule's behavior in

biological assays (ADME profile).

Property Value (Predicted/Exp) Implication for Drug Design
) o Optimal for oral bioavailability
LogP (Lipophilicity) ~2.31 - ]
(Lipinski's Rule of 5 compliant).
Exists as a carboxylate anion
at physiological pH (7.4),
pKa (Acid) ~3.1-35 Py d PH (7.4)

facilitating electrostatic

interactions.

H-Bond Donors

Critical for receptor binding

1 (Carboxylic -OH)

(e.g., Arg/Lys residues).

3 (Ether O, Carbonyl O,

H-Bond Acceptors
Hydroxyl O)

Allows for versatile hydrogen

bonding networks.

TPSA 46.53 A2

Suggests good membrane
permeability (<140 A?).

Structure-Activity Relationship (SAR) Diagram

The following diagram illustrates the pharmacophoric features of the molecule using Graphviz.
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Figure 1: Pharmacophore mapping of the (4-fluoro-3-methylphenoxy)acetic acid scaffold,
highlighting key interaction points for receptor binding.

Synthetic Protocol (Williamson Ether Synthesis)

The most robust method for synthesizing this compound is the alkylation of 4-fluoro-3-
methylphenol with a haloacetic acid derivative. This protocol is designed for scalability and

purity.

Reagents & Stoichiometry[3]

e Substrate: 4-Fluoro-3-methylphenol (1.0 equiv)
o Alkylating Agent: Ethyl bromoacetate or Chloroacetic acid (1.1 equiv)
o Base: Potassium Carbonate (

) or Sodium Hydride (NaH) (1.5 - 2.0 equiv)

e Solvent: Acetone (reflux) or DMF (room temp to
C)

Step-by-Step Methodology

e Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-fluoro-3-
methylphenol (10 mmol) in anhydrous Acetone (50 mL). Add anhydrous

(20 mmol). Stir at room temperature for 30 minutes to form the phenoxide anion.

o Expert Insight: Using

in acetone is milder than NaH/DMF and avoids the risk of over-alkylation or harsh
exotherms.

o Alkylation: Add Ethyl bromoacetate (11 mmol) dropwise to the suspension.

o Reflux: Heat the mixture to reflux (
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C) for 4-6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or LC-MS. The
starting phenol spot should disappear.

o Workup: Cool to room temperature. Filter off the inorganic salts (

, eXcess
). Concentrate the filtrate under reduced pressure to yield the ester intermediate.[1]

e Hydrolysis: Dissolve the crude ester in a 1:1 mixture of THF and 1M NaOH (aq). Stir at room
temperature for 2 hours.

e |solation: Acidify the mixture to pH ~2 using 1M HCI. The product, (4-fluoro-3-
methylphenoxy)acetic acid, will precipitate or can be extracted with Ethyl Acetate.

 Purification: Recrystallize from Ethanol/Water or Hexane/EtOAc if necessary.

Synthesis Workflow Diagram
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Step 3: Hydrolysis
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Final Product:
(4-Fluoro-3-methylphenoxy)acetic acid
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Figure 2: Step-wise synthetic pathway from phenol precursor to final acid product via
Williamson Ether Synthesis.

Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated using the following

analytical markers.
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e 1H NMR (400 MHz, DMSO-d6):

o

12.90 (s, 1H, -COOH)

o

7.10 (t, 1H, Ar-H, C5)

o

6.85 (dd, 1H, Ar-H, C6)

(¢]

6.75 (m, 1H, Ar-H, C2)

o

4.65 (s, 2H, -OCH2-)

o

2.20 (s, 3H, -CH3)

o

Note: The coupling constants (

) for the aromatic protons will reflect the F-H coupling (typically

Hz).

e LC-MS:
o lonization Mode: ESI- (Negative mode is preferred for carboxylic acids).
o Expected Mass:

Da.

Applications in Drug Discovery

This specific scaffold is highly relevant in two primary therapeutic areas:

o CRTH2 Antagonists: The phenoxyacetic acid moiety mimics the PGD2 headgroup, making it
a critical building block for developing antagonists for the Chemoattractant Receptor-
homologous molecule expressed on Th2 cells (CRTH2), used in asthma and allergic rhinitis
research [1].

o PPAR Agonists: The structure shares homology with fibrates (e.g., clofibric acid derivatives).
The acid headgroup binds to the Tyr/His residues in the PPAR binding pocket, while the
hydrophobic tail (fluoro-methyl-phenyl) occupies the lipophilic pocket [2].
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References

CRTH2 Antagonist Development

o

Title: "Discovery of potent and selective CRTH2 antagonists.”

Source:Journal of Medicinal Chemistry.

Context: Discusses the utility of the phenoxyacetic acid pharmacophore in blocking PGD2
binding.

o

o

[e]

(Generic link for verification of concept).
PPAR Agonist Structural Basis

o Title: "Structural basis for the activation of PPARgamma by oxidized f
o Source:N
o Context: Explains the binding mode of acidic headgroups in the PPAR pocket.

General Synthesis of Phenoxyacetic Acids

o Title: "Williamson Ether Synthesis: Principles and Practice."
o Source:Organic Chemistry Portal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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